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Compound of Interest

Compound Name: Acid Violet 49

Cat. No.: B1666536

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and
absorption spectrum of Acid Violet 49 (Cl 42640), a synthetic triarylmethane dye. The
information presented herein is intended to support research and development activities where
this dye is utilized.

Chemical Structure and Identification

Acid Violet 49 is a complex organic molecule belonging to the triarylmethane class of dyes.[1]
Its chemical identity is well-established through various analytical methods. The structure is
characterized by a central carbon atom bonded to three aromatic rings, with functional groups
that impart its characteristic violet color and solubility.

Below is a two-dimensional representation of the chemical structure of Acid Violet 49.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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